Cas no 17820-38-1 (2H-1-Benzopyran-2-one,5-hydroxy-4-methyl-7-(phenylmethoxy)-)

• Product Name: 2H-1-Benzopyran-2-one,5-hydroxy-4-methyl-7-(phenylmethoxy)-
• CAS No: 17820-38-1
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• CID: 236145
• PubChem ID: 5381483
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,5-hydroxy-4-methyl-7-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,5-hydroxy-4-methyl-7-(phenylmethoxy)-
• 5-hydroxy-4-methyl-7-phenylmethoxychromen-2-one
• NSC-118808
• DTXSID90419107
• 17820-38-1
• NSC118808

• Inchi： 1S/C17H14O4/c1-11-7-16(19)21-15-9-13(8-14(18)17(11)15)20-10-12-5-3-2-4-6-12/h2-9,18H,10H2,1H3
• InChI Key： KNLRWNHMILLLBD-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)C2C(=CC(=CC1=2)OCC1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 282.08922
• Monoisotopic Mass: 282.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.293
• Boiling Point: 502.3°Cat760mmHg
• Flash Point: 189.4°C
• Refractive Index: 1.628
• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins